Pra-NH2 TFA
Overview
Description
Pra-NH2 TFA is a peptide reagent. It is used for various scientific applications, including proteomics research . The molecular formula of Pra-NH2 TFA is C5H7NO2⋅C2HF3O2, and it has a molecular weight of 227.14 .
Synthesis Analysis
Trifluoroacetic acid (TFA) is commonly used in the manufacturing process to release synthesized peptides from solid-phase resins . TFA or acetate is also used during reversed-phase HPLC purification of peptides . If the synthesized peptide requires HPLC purification, then a 30-minute gradient from 0% to 70% acetonitrile on a Spirit™ C-18 Peptide Column will usually provide peptide with satisfactory purity .Chemical Reactions Analysis
A study has shown that amines can be reacted with trifluoroacetic anhydride (TFAA) as a derivatization reagent and subsequently analyzed via 19F nuclear magnetic resonance (NMR) spectroscopy .Scientific Research Applications
Organic Synthesis
Trifluoroacetic acid (TFA), a component of Pra-NH2 TFA, has seen extensive application in organic synthesis both as a solvent and as a catalyst/reagent . It can facilitate a wide variety of chemical transformations, including rearrangements, functional group deprotections, condensations, hydroarylations, and trifluoroalkylations .
High Performance Liquid Chromatography (HPLC)
TFA is commonly used as an ion-pairing agent in High Performance Liquid Chromatography (HPLC) . In HPLC, TFA is added to the mobile phase to improve the separation of polar and charged analytes that are difficult to separate using traditional reversed-phase chromatography . It forms ion-pairs with charged analytes, allowing them to be retained on the reversed-phase column for a longer period of time, resulting in improved separation .
Mitigation of Detector Baseline Interference
TFA absorbs strongly below 250 nm, wavelengths commonly used by many HPLC-UV applications . This generates interfering signals that result in high background noise and decreased sensitivity, impacting the low limit of detection (LOD) and the low limit of qualification (LOQ) . To minimize this interference, TFA is typically used at low concentrations in the range of 0.1–0.5% .
Synthesis of Trifluoromethylated Nitrogen Containing Heterocycles
In the field of heterocyclic chemistry, TFA has been used in the highly efficient and regiocontrolled synthesis of trifluoromethylated nitrogen containing heterocycles .
Future Directions
properties
IUPAC Name |
(2S)-2-aminopent-4-ynoic acid;2,2,2-trifluoroacetic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7NO2.C2HF3O2/c1-2-3-4(6)5(7)8;3-2(4,5)1(6)7/h1,4H,3,6H2,(H,7,8);(H,6,7)/t4-;/m0./s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VITVOKLFILARSI-WCCKRBBISA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCC(C(=O)O)N.C(=O)(C(F)(F)F)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C#CC[C@@H](C(=O)O)N.C(=O)(C(F)(F)F)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8F3NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Pra-NH2 tfa | |
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